2-Bromo-4-methoxy-1-(methoxymethoxy)benzene
Overview
Description
2-Bromo-4-methoxy-1-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Structural Analysis and Stereochemistry
- Study by Li et al. (1995) : This research focused on the structural and stereochemical analysis of a related compound, 2-bromo-4-[2-bromo-(E)-propylidene]-6-methoxy-2,5-cyclohexadien-1-one, using X-ray crystallographic analysis. This study provides insights into the stereochemistry of similar bromo-methoxy compounds, which is essential for understanding their reactivity and potential applications in various fields (Li, Lundquist, Soubbotin, & Stomberg, 1995).
2. Synthesis of Isoindoles
- Research by Kuroda & Kobayashi (2015) : This study developed a two-step synthesis for 1-substituted 3-alkoxy-1H-isoindoles, starting from 2-(dialkoxymethyl)phenyllithium compounds, which are generated from 1-bromo-2-(dialkoxymethyl)benzenes. This process has implications for the synthesis of various pharmaceuticals and organic compounds (Kuroda & Kobayashi, 2015).
3. Electrochemical Bromination
- Study by Kulangiappar, Anbukulandainathan, & Raju (2014) : This research explored the electrochemical bromination of 4-methoxy toluene, producing brominated compounds as a result. The study demonstrates the potential of electrochemical methods in the synthesis of bromo-methoxy compounds, which can be useful in various chemical reactions (Kulangiappar, Anbukulandainathan, & Raju, 2014).
4. Cyclisation Reactions
- Research by Esteves et al. (2007) : The study focused on the controlled-potential reduction of various bromo-methoxy compounds, leading to the formation of tetrahydrofuran derivatives. This research highlights the application of these compounds in cyclisation reactions, which are significant in organic synthesis (Esteves, Ferreira, & Medeiros, 2007).
Safety and Hazards
Mechanism of Action
Mode of Action
- The compound likely undergoes free radical bromination at the benzylic position. In the initiating step, the N-bromo atom is lost from the compound, leaving behind a succinimidyl radical (S·). This radical then removes a hydrogen atom from the alkyl group attached to the benzene ring, forming succinimide (SH). The process continues iteratively, resulting in the introduction of a bromine atom onto the benzene ring .
Properties
IUPAC Name |
2-bromo-4-methoxy-1-(methoxymethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO3/c1-11-6-13-9-4-3-7(12-2)5-8(9)10/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCFQOBOFWXPMIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C=C(C=C1)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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